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Compound of Interest

Compound Name: 6-Hydroxynicotinic acid

Cat. No.: B132223

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
Hydroxynicotinic acid, a key intermediate in various biological and synthetic pathways. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-
Visible (UV-Vis) spectroscopic characteristics, offering valuable data for identification,
characterization, and quality control in research and drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 6-
Hydroxynicotinic acid. The data presented here includes *H and 3C NMR spectra, providing
insights into the proton and carbon environments within the molecule.

'H NMR Spectroscopic Data

The 'H NMR spectrum of 6-Hydroxynicotinic acid exhibits distinct signals corresponding to
the protons on the pyridine ring. The chemical shifts are influenced by the electronic effects of
the hydroxyl and carboxylic acid groups.

Table 1: *H NMR Chemical Shifts for 6-Hydroxynicotinic Acid
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Proton Chemical Shift (8) in ppm Multiplicity

H-2 ~8.07 - 8.08 Doublet of Doublets (dd)
H-4 ~8.07 - 8.08 Doublet of Doublets (dd)
H-5 ~6.60 - 6.61 Doublet of Doublets (dd)

Note: Chemical shifts can vary slightly depending on the solvent and concentration.[1]

13C NMR Spectroscopic Data

The 13C NMR spectrum provides information about the carbon skeleton of 6-Hydroxynicotinic

acid.

Table 2: 13C NMR Chemical Shifts for 6-Hydroxynicotinic Acid

Carbon Chemical Shift (8) in ppm
C-2 ~146.07
C-3 ~140.76
C-4 ~120.50
C-5 ~120.99
C-6 ~167.94
C=0 (Carboxyl) ~174.54

Note: These assignments are based on available database information and may require further
experimental verification for unambiguous assignment.[1]

Infrared (IR) Spectroscopy

Infrared spectroscopy is utilized to identify the functional groups present in 6-Hydroxynicotinic
acid. The spectrum is characterized by absorptions corresponding to O-H, C=0, C=C, and C-N
bonds.
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Table 3: Characteristic IR Absorption Bands for 6-Hydroxynicotinic Acid

Wavenumber (cm~?) Vibration Type Functional Group
3300-2500 (broad) O-H stretch Carboxylic acid
~1700 (strong) C=0 stretch Carboxylic acid
~1650 (strong) C=0 stretch Pyridone form
~1600-1450 C=C and C=N stretching Aromatic ring
~1200 C-O stretch Carboxylic acid

Note: The presence of a broad O-H stretch and a strong carbonyl absorption are characteristic
of the carboxylic acid functionality. The pyridone tautomer also contributes to the carbonyl
region.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule.
The absorption maxima are indicative of the conjugated Tt-system of the pyridine ring.

Table 4: UV-Vis Absorption Data for 6-Hydroxynicotinic Acid

Amax (nm) Solvent
~251 Not specified
~231 (reference) Not specified

Note: The provided wavelengths are from a high-throughput screening method and may not
represent the absolute absorption maxima in a standard UV-Vis spectrum.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented. Specific parameters may need to be optimized based on the instrumentation and

sample purity.
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NMR Spectroscopy

Sample Preparation:
» Weigh approximately 5-10 mg of 6-Hydroxynicotinic acid.

o Dissolve the sample in a suitable deuterated solvent (e.g., D20, DMSO-ds) in an NMR tube.
The choice of solvent can affect the chemical shifts.[1]

e Ensure complete dissolution; gentle warming or sonication can be applied if necessary.
IH NMR Acquisition:
e Instrument: 300-600 MHz NMR Spectrometer.[2][3]

o Parameters: A standard one-pulse sequence is typically used. Key parameters to set include
the spectral width, number of scans, and relaxation delay.

13C NMR Acquisition:
e Instrument: 75-150 MHz NMR Spectrometer.

o Parameters: A proton-decoupled pulse sequence is commonly used to simplify the spectrum.
A sufficient number of scans and a suitable relaxation delay are crucial due to the low natural
abundance of 13C.

FT-IR Spectroscopy

Sample Preparation (ATR Method):

e Ensure the ATR crystal is clean.

e Place a small amount of the solid 6-Hydroxynicotinic acid sample directly onto the crystal.
e Apply pressure using the anvil to ensure good contact between the sample and the crystal.
Data Acquisition:

¢ Instrument: FT-IR Spectrometer with an ATR accessory.[1]
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o Parameters: Collect a background spectrum of the clean ATR crystal. Then, collect the
sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm™1.

UV-Vis Spectroscopy

Sample Preparation:

» Prepare a stock solution of 6-Hydroxynicotinic acid of a known concentration in a suitable
UV-transparent solvent (e.g., water, ethanol, methanol).

e Perform serial dilutions to obtain a series of solutions with concentrations that fall within the
linear range of the spectrophotometer.

Data Acquisition:
¢ Instrument: UV-Vis Spectrophotometer.

o Parameters: Use a quartz cuvette. Record a baseline spectrum using the solvent as a blank.
Measure the absorbance of each sample solution from approximately 200 to 400 nm to
identify the wavelength of maximum absorbance (Amax).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the comprehensive spectroscopic
analysis of a chemical compound like 6-Hydroxynicotinic acid.
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Workflow for Spectroscopic Analysis of 6-Hydroxynicotinic Acid
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Caption: A flowchart illustrating the key stages in the spectroscopic characterization of 6-
Hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxynicotinic-acid
https://hmdb.ca/spectra/nmr_one_d/1898
https://hmdb.ca/spectra/nmr_one_d/122784
https://www.benchchem.com/product/b132223#spectroscopic-data-of-6-hydroxynicotinic-acid-nmr-ir-uv-vis
https://www.benchchem.com/product/b132223#spectroscopic-data-of-6-hydroxynicotinic-acid-nmr-ir-uv-vis
https://www.benchchem.com/product/b132223#spectroscopic-data-of-6-hydroxynicotinic-acid-nmr-ir-uv-vis
https://www.benchchem.com/product/b132223#spectroscopic-data-of-6-hydroxynicotinic-acid-nmr-ir-uv-vis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

